Cas no 1015682-09-3 (4-Methyl-N-(4-methyl-2-thiazolyl)-6-(methylthio)-2-(2-thienyl)-5-pyrimidinecarboxamide)

• Product Name: 4-Methyl-N-(4-methyl-2-thiazolyl)-6-(methylthio)-2-(2-thienyl)-5-pyrimidinecarboxamide
• CAS No: 1015682-09-3
• MF: C₁₅H₁₄N₄OS₃
• MW: 362.492858409882
• CID: 5449710
• PubChem ID: 24652650
• Update Time: 2025-06-29

4-Methyl-N-(4-methyl-2-thiazolyl)-6-(methylthio)-2-(2-thienyl)-5-pyrimidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• Z275037104
• 1015682-09-3
• AKOS001416709
• 4-METHYL-N-(4-METHYL-1,3-THIAZOL-2-YL)-6-(METHYLSULFANYL)-2-(THIOPHEN-2-YL)PYRIMIDINE-5-CARBOXAMIDE
• EN300-26615605
• 4-Methyl-N-(4-methyl-2-thiazolyl)-6-(methylthio)-2-(2-thienyl)-5-pyrimidinecarboxamide

• Inchi： 1S/C15H14N4OS3/c1-8-7-23-15(16-8)19-13(20)11-9(2)17-12(18-14(11)21-3)10-5-4-6-22-10/h4-7H,1-3H3,(H,16,19,20)
• InChI Key： BBXSDZUILVQSTL-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)=NC(SC)=C(C(NC2=NC(C)=CS2)=O)C(C)=N1

Computed Properties

• Exact Mass: 362.03297460g/mol
• Monoisotopic Mass: 362.03297460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.62±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-Methyl-N-(4-methyl-2-thiazolyl)-6-(methylthio)-2-(2-thienyl)-5-pyrimidinecarboxamide

4-Methyl-N-(4-methyl-2-thiazolyl)-6-(methylthio)-2-(2-thienyl)-5-pyrimidinecarboxamide: A Comprehensive Overview

The compound with CAS No. 1015682-09-3, known as 4-Methyl-N-(4-methyl-2-thiazolyl)-6-(methylthio)-2-(2-thienyl)-5-pyrimidinecarboxamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule incorporates several functional groups, including a thiazole ring, a thiophene moiety, and a pyrimidine core, making it a unique candidate for drug development.

Recent studies have highlighted the importance of pyrimidine derivatives in targeting various therapeutic areas, such as cancer, inflammation, and infectious diseases. The presence of the methylthio group in this compound suggests potential sulfur-based bioactivity, which is often associated with anti-inflammatory and antioxidant properties. Additionally, the 4-methyl substitution on the thiazole ring may enhance the molecule's stability and bioavailability, making it more suitable for pharmacological applications.

The synthesis of 4-Methyl-N-(4-methyl-2-thiazolyl)-6-(methylthio)-2-(2-thienyl)-5-pyrimidinecarboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the thiophene and thiazole moieties efficiently. These methods not only improve the yield but also ensure high purity, which is critical for downstream biological testing.

One of the most promising aspects of this compound is its ability to modulate key cellular pathways involved in disease progression. For instance, preliminary in vitro studies have demonstrated its potential as an inhibitor of kinase enzymes, which are often overexpressed in cancer cells. The methylthio group has been shown to interact with the active site of these enzymes, leading to a reduction in their catalytic activity. Furthermore, the pyrimidine core provides a rigid framework that enhances molecular recognition and binding affinity.

In terms of pharmacokinetics, this compound exhibits favorable properties that make it an attractive candidate for drug delivery. Its lipophilic nature allows for efficient absorption across biological membranes, while its moderate solubility ensures proper distribution within the body. Preclinical studies have also indicated that this compound has low toxicity profiles at therapeutic concentrations, which is a critical factor for its potential clinical application.

The integration of multiple heterocyclic rings in this molecule's structure contributes to its unique electronic properties and reactivity. The thiazole ring, for example, is known for its ability to act as both an electron donor and acceptor, depending on the chemical environment. This dual functionality can be exploited to design molecules with enhanced selectivity and potency. Similarly, the thiophene moiety introduces additional conjugation pathways that can influence the molecule's overall electronic behavior.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with various protein targets, such as G-protein coupled receptors (GPCRs) and nuclear receptors. The results suggest that this compound has a high propensity to bind to these targets with high affinity, further supporting its potential as a lead compound in drug discovery.

In conclusion, 4-Methyl-N-(4-methyl-2-thiazolyl)-6-(methylthio)-2-(2-thienyl)-5-pyrimidinecarboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for further development in therapeutic applications. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is expected to play a pivotal role in shaping future drug discovery efforts.